2-Cyclopropoxy-3-iodoaniline

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 2-cyclopropyloxy-3-iodoaniline
• InChI: InChI=1S/C9H10INO/c10-7-2-1-3-8(11)9(7)12-6-4-5-6/h1-3,6H,4-5,11H2
• InChI Key: JCNVJUMSXFMHLW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2I)N

Description

2-Cyclopropoxy-3-iodoaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 2-position and an iodine atom at the 3-position of the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its unique steric and electronic properties. Its molecular formula is $ \text{C}9\text{H}{10}\text{INO} $, with a molecular weight of 275.09 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-3-iodoaniline typically involves the iodination of aniline derivatives. One practical method involves the decarboxylative iodination of anthranilic acids using inexpensive potassium iodide (KI) and iodine (I2) as halogen donors under transition-metal-free and base-free conditions . This method is operationally scalable and exhibits high functional-group tolerance.

Industrial Production Methods: Industrial production of 2-Cyclopropoxy-3-iodoaniline may follow similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to ensure high yield and purity of the final product. The use of efficient mixing, temperature control, and purification techniques such as crystallization and filtration are essential for industrial-scale synthesis.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-3-iodoaniline undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding quinones or reduction to form amines.

Coupling Reactions: It can participate in coupling reactions to form biaryl compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3) in polar solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Major Products Formed:

Substitution Reactions: Formation of substituted anilines.

Oxidation Reactions: Formation of quinones.

Reduction Reactions: Formation of amines.

Scientific Research Applications

2-Cyclopropoxy-3-iodoaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a building block for the development of new drugs and therapeutic agents.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-3-iodoaniline involves its interaction with specific molecular targets and pathways. The iodine atom and cyclopropoxy group contribute to its reactivity and ability to form stable complexes with biological molecules. The compound may inhibit or activate certain enzymes, receptors, or signaling pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 2-Cyclopropoxy-3-iodoaniline, it is compared below with three structurally related aniline derivatives:

Table 1: Key Properties of 2-Cyclopropoxy-3-iodoaniline and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Reactivity Features
2-Cyclopropoxy-3-iodoaniline	C₉H₁₀INO	275.09	Cyclopropoxy (2), Iodo (3)	High ring strain, iodine-mediated coupling
2-Methoxy-3-bromoaniline	C₇H₈BrNO	218.05	Methoxy (2), Bromo (3)	Moderate steric hindrance, bromine substitution
2-Ethoxy-4-iodoaniline	C₈H₁₀INO	263.08	Ethoxy (2), Iodo (4)	Lower ring strain, para-iodo selectivity
3-Cyclopropoxy-2-fluoroaniline	C₉H₁₀FNO	183.18	Cyclopropoxy (3), Fluoro (2)	Steric hindrance at meta-position, fluorine electronegativity

Reactivity in Cross-Coupling Reactions

• 2-Cyclopropoxy-3-iodoaniline : The iodine atom at the 3-position participates efficiently in Ullmann and Suzuki-Miyaura couplings due to its moderate electronegativity and polarizability. The cyclopropoxy group’s strain (~27 kcal/mol) accelerates ring-opening reactions in the presence of nucleophiles .
• 2-Methoxy-3-bromoaniline : Bromine’s lower leaving-group ability compared to iodine reduces coupling efficiency. Methoxy’s electron-donating nature deactivates the ring, slowing electrophilic substitution.
• 2-Ethoxy-4-iodoaniline : The para-iodo configuration reduces steric interference, improving regioselectivity in coupling but limiting strain-driven reactivity.

Solubility and Stability

• Cyclopropoxy substituents generally reduce solubility in polar solvents (e.g., water solubility <0.1 mg/mL for 2-Cyclopropoxy-3-iodoaniline) compared to methoxy or ethoxy analogues. Stability under acidic conditions is also lower due to ring strain-induced susceptibility to hydrolysis.

Pharmacological Relevance

• In contrast, methoxy- and ethoxy-substituted anilines are more common in approved pharmaceuticals (e.g., lidocaine derivatives).

Analytical Challenges and Impurity Profiling

Though the provided evidence () focuses on impurities in Drospirenone/Ethinyl Estradiol, similar analytical principles apply to 2-Cyclopropoxy-3-iodoaniline. For instance:

• Chromatographic Methods : HPLC with UV detection (e.g., 254 nm for iodine absorption) is standard for identifying impurities.
• Unspecified Impurities : Like compound "g" in , unspecified impurities in 2-Cyclopropoxy-3-iodoaniline syntheses must be controlled at ≤0.10% per ICH guidelines.